Cas no 2352084-57-0 (Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate)

• Product Name: Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate
• CAS No: 2352084-57-0
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5638186
• PubChem ID: 165918636
• Update Time: 2025-05-19

Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-28279472
• 2352084-57-0
• tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate
• Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate

• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(16)11(14)8-5-6-10(17-4)9(15)7-8/h5-7,11,15H,14H2,1-4H3
• InChI Key： XMGJYADETKCXCC-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC(=C(C=1)O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.8Ų

Additional information on Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate

Professional Introduction to Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate (CAS No. 2352084-57-0)

Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate, a compound with the chemical formula C₁₃H₁₉NO₃, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2352084-57-0, has garnered attention due to its structural complexity and potential biological activities. The presence of both amino and hydroxymethyl groups, along with a methoxy-substituted phenyl ring, makes it a versatile scaffold for drug discovery and development.

The structure of Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate features a central acetic acid derivative with a tert-butyl group attached to the alpha carbon, enhancing its stability and solubility in various solvents. The aromatic ring at the beta position is substituted with both hydroxyl and methoxy groups, which are known for their role in modulating enzyme interactions and receptor binding. This unique arrangement suggests potential applications in the development of novel therapeutic agents.

Recent research has highlighted the importance of pharmaceutical intermediates like Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate in the synthesis of bioactive molecules. Studies have demonstrated that such intermediates can serve as key building blocks in the construction of more complex drug candidates. The compound's ability to undergo further functionalization makes it an attractive choice for medicinal chemists seeking to develop new treatments for various diseases.

In particular, the 3-hydroxy-4-methoxyphenyl moiety in Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate has been studied for its potential role in inhibiting specific enzymes and receptors involved in metabolic disorders and inflammation. Preliminary findings suggest that this scaffold may exhibit anti-inflammatory properties by modulating cytokine production and immune cell responses. Such discoveries are crucial in the ongoing effort to develop targeted therapies that minimize side effects while maximizing therapeutic efficacy.

The tert-butyl group in this compound not only enhances its chemical stability but also influences its pharmacokinetic properties. This group can prevent unwanted side reactions during synthesis and improve the compound's bioavailability upon administration. These characteristics make Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate a valuable intermediate in the production of orally active drugs.

Advances in computational chemistry have further accelerated the discovery process for compounds like Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate. Molecular modeling techniques allow researchers to predict the binding affinity of this molecule to various biological targets, enabling rapid screening for potential drug candidates. Such computational approaches have been instrumental in identifying novel therapeutic pathways and optimizing drug design strategies.

The field of drug development continues to evolve with the integration of interdisciplinary approaches. Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate exemplifies how structural modifications can lead to significant improvements in drug efficacy and safety. By leveraging cutting-edge synthetic methods and analytical techniques, researchers can fine-tune the properties of this compound to meet specific therapeutic requirements.

In conclusion, Tert-butyl 2-amino-2-(3-hydroxy-4-methoxyphenyl)acetate (CAS No. 2352084-57-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for new treatments. As research progresses, this compound is likely to play a pivotal role in shaping future therapeutic strategies across various medical disciplines.